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Cat. No.: B074224 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current understanding of the bioactivity of 2-
Methyleicosane. Following a comprehensive review of available scientific literature, it is

evident that research into the specific biological effects of this long-chain branched alkane is

exceptionally limited. Consequently, this document summarizes the sparse existing data and

provides a broader context based on the known roles of similar molecules.

Introduction to 2-Methyleicosane
2-Methyleicosane is a saturated hydrocarbon with the chemical formula C₂₁H₄₄. It is a

branched-chain alkane, specifically an isomer of heneicosane, with a methyl group located on

the second carbon of a twenty-carbon chain. While its physicochemical properties are

documented in various chemical databases, its biological activity remains largely unexplored.

Known Biological Mentions
The primary and sole mention of 2-Methyleicosane in a biological context arises from the

chemical analysis of plant volatiles.

Antimicrobial Activity of Plant Volatiles
A study analyzing the volatile components of Carthamus lanatus (safflower) identified 2-
Methyleicosane as one of many constituents in an essential oil extract.[1] This extract

exhibited antimicrobial activity against a range of bacteria and fungi.[1]
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It is critical to note that the observed antimicrobial effects were attributed to the entire volatile

extract, and the specific contribution, if any, of 2-Methyleicosane to this activity was not

determined. No studies have been conducted on the bioactivity of isolated 2-Methyleicosane.

Quantitative Bioactivity Data
A thorough search of scientific literature and bioactivity databases reveals a complete absence

of quantitative data for 2-Methyleicosane. There are no published reports detailing its IC₅₀,

EC₅₀, binding affinities, or other dose-response relationships for any biological target.

Table 1: Quantitative Bioactivity Data for 2-Methyleicosane

Assay Type Target IC₅₀ / EC₅₀ Source

Data Not Available Data Not Available Data Not Available

Experimental Protocols
Due to the lack of dedicated studies on the bioactivity of 2-Methyleicosane, there are no

specific experimental protocols to report for its biological assessment.

The general methodology used in the study that identified 2-Methyleicosane as part of an

active extract is summarized below.

Protocol for Antimicrobial Screening of Carthamus
lanatus Volatiles
The following is a generalized workflow based on the described methodology.[1]

Workflow for the analysis and antimicrobial testing of plant volatiles.

Signaling Pathways
There is no information available in the scientific literature regarding any signaling pathways

that are modulated by 2-Methyleicosane. The general understanding is that long-chain

alkanes are largely biologically inert and do not typically interact with specific signaling

cascades. Their primary roles are structural or as semiochemicals in insects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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